An In-depth Technical Guide to (5-(Trifluoromethyl)-1H-imidazol-2-yl)methanol: A Key Building Block in Modern Drug Discovery
An In-depth Technical Guide to (5-(Trifluoromethyl)-1H-imidazol-2-yl)methanol: A Key Building Block in Modern Drug Discovery
Introduction: The Strategic Importance of Fluorinated Heterocycles in Medicinal Chemistry
In the landscape of contemporary drug development, the strategic incorporation of fluorine atoms into molecular scaffolds has emerged as a paramount strategy for optimizing the pharmacokinetic and pharmacodynamic profiles of therapeutic candidates. The trifluoromethyl (CF₃) group, in particular, is a powerful modulator of a molecule's properties, often enhancing metabolic stability, increasing lipophilicity, and altering receptor binding affinity. When combined with a versatile heterocyclic core like imidazole, the resulting trifluoromethyl-imidazole motif becomes a privileged structure in medicinal chemistry. This guide provides a comprehensive technical overview of (5-(Trifluoromethyl)-1H-imidazol-2-yl)methanol, a key exemplar of this structural class, intended for researchers, scientists, and professionals in the field of drug discovery and development. We will delve into its core properties, a detailed synthetic pathway, and its potential applications, grounded in established scientific principles and methodologies.
Core Physicochemical and Structural Properties
(5-(Trifluoromethyl)-1H-imidazol-2-yl)methanol is a heterocyclic compound whose value lies in the unique interplay between the electron-withdrawing trifluoromethyl group and the versatile imidazole ring, which features a nucleophilic hydroxymethyl substituent. Two common forms of this compound are commercially available: the free base and its hydrochloride salt.
| Property | (5-(Trifluoromethyl)-1H-imidazol-2-yl)methanol | (5-(Trifluoromethyl)-1H-imidazol-2-yl)methanol hydrochloride |
| CAS Number | 1785198-45-9[1] | 2172603-61-9[2][3][4][5] |
| Molecular Formula | C₅H₅F₃N₂O[1] | C₅H₆ClF₃N₂O[3][4][5] |
| Molecular Weight | 166.10 g/mol [1] | 202.56 g/mol [3][4][5] |
| IUPAC Name | (5-(Trifluoromethyl)-1H-imidazol-2-yl)methanol | [5-(Trifluoromethyl)-1H-imidazol-2-yl]methanol hydrochloride[2] |
| SMILES | OCC1=NC=C(N1)C(F)(F)F | Cl.OCC1=NC=C(C(F)(F)F)N1[2][3] |
| Purity | Typically ≥95% | Typically ≥98%[3][4] |
| Storage Conditions | Sealed in dry, 2-8°C | Sealed in dry, 2-8°C[3][4] |
Synthesis and Characterization: A Plausible and Referenced Pathway
Proposed Synthetic Workflow
The synthesis can be envisioned as a two-stage process: first, the construction of a suitable imidazole-2-carboxylate ester intermediate, followed by its reduction to the target hydroxymethyl compound.
Caption: Proposed two-stage synthesis of the target compound.
Detailed Experimental Protocol (Hypothetical)
Stage 1: Synthesis of Ethyl 4-(trifluoromethyl)-1H-imidazole-2-carboxylate
This stage is based on the well-established Radziszewski synthesis, which condenses a 1,2-dicarbonyl compound, an aldehyde, and ammonia. In this modified approach, a trifluoromethylated dicarbonyl equivalent is used.
-
Reaction Setup: To a solution of ethyl 3,3,3-trifluoro-2-oxopropanoate (1.0 eq) in methanol, add an aqueous solution of glyoxal (1.0 eq) and ammonium hydroxide (2.5 eq).
-
Reaction Execution: Stir the resulting mixture at room temperature for 12-18 hours. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
-
Work-up and Isolation: Upon completion, concentrate the reaction mixture under reduced pressure to remove the methanol. The remaining aqueous solution is then extracted with ethyl acetate (3 x volumes). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo.
-
Purification: The crude product is purified by column chromatography on silica gel to afford pure ethyl 4-(trifluoromethyl)-1H-imidazole-2-carboxylate.
Causality: The use of ammonia with glyoxal and a trifluoromethylated alpha-ketoester provides the three necessary components to construct the imidazole ring with the desired substitution pattern in a one-pot reaction.
Stage 2: Reduction of Ethyl 4-(trifluoromethyl)-1H-imidazole-2-carboxylate
This is a standard ester reduction to a primary alcohol.
-
Reaction Setup: Prepare a suspension of lithium aluminum hydride (LiAlH₄, 1.5 eq) in anhydrous tetrahydrofuran (THF) under an inert nitrogen atmosphere and cool to 0°C.
-
Addition of Ester: Slowly add a solution of ethyl 4-(trifluoromethyl)-1H-imidazole-2-carboxylate (1.0 eq), synthesized in Stage 1, in anhydrous THF to the LiAlH₄ suspension, maintaining the temperature at 0°C.
-
Reaction Execution: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.
-
Quenching and Work-up: Carefully quench the reaction by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water (Fieser workup).
-
Isolation and Purification: Filter the resulting solids and wash thoroughly with THF. Concentrate the filtrate under reduced pressure. The crude residue can be purified by recrystallization or column chromatography to yield (5-(Trifluoromethyl)-1H-imidazol-2-yl)methanol.
Causality: LiAlH₄ is a powerful reducing agent capable of efficiently reducing the ester functional group to the corresponding primary alcohol without affecting the trifluoromethyl group or the aromatic imidazole ring.
Applications in Drug Development: A Scaffold for Kinase Inhibition
While no specific biological target has been publicly disclosed for (5-(Trifluoromethyl)-1H-imidazol-2-yl)methanol, its structural motifs are highly prevalent in a critical class of therapeutics: kinase inhibitors . Kinases are enzymes that play a central role in cell signaling, and their dysregulation is a hallmark of many diseases, particularly cancer.[6] Imidazole-based compounds are known to act as potent inhibitors of various kinases, including p38 MAP kinase and Epidermal Growth Factor Receptor (EGFR) kinase.[7][8]
The imidazole core can form key hydrogen bond interactions within the ATP-binding pocket of kinases, while the trifluoromethyl group can enhance binding affinity through favorable hydrophobic interactions and improve metabolic stability, a critical attribute for any drug candidate.
Illustrative Signaling Pathway: Targeting MAP Kinase
The p38 Mitogen-Activated Protein (MAP) kinase pathway is a crucial signaling cascade involved in cellular responses to stress, inflammation, and apoptosis. Its aberrant activation is implicated in inflammatory diseases and cancer. Small molecule inhibitors that compete with ATP for the kinase's active site are a major focus of drug development.
Caption: Inhibition of the p38 MAP Kinase signaling pathway.
In this context, a derivative of (5-(Trifluoromethyl)-1H-imidazol-2-yl)methanol could be designed to fit into the ATP-binding site of p38 MAPK, preventing its phosphorylation activity and thereby blocking the downstream signaling cascade that leads to inflammatory responses. The hydroxymethyl group at the 2-position serves as a valuable synthetic handle for further chemical elaboration to optimize binding and pharmacokinetic properties.
Experimental Workflow: Purity Determination by HPLC
Ensuring the purity of a chemical intermediate is critical for its successful use in subsequent synthetic steps and for generating reliable biological data. High-Performance Liquid Chromatography (HPLC) is the gold standard for purity assessment.
Workflow Diagram
Caption: Workflow for purity analysis by HPLC.
Step-by-Step HPLC Protocol
This protocol provides a robust starting point for the purity analysis of (5-(Trifluoromethyl)-1H-imidazol-2-yl)methanol.
-
Instrumentation and Conditions:
-
System: Standard HPLC with a UV detector.
-
Column: C18, 5 µm particle size, 4.6 x 250 mm.
-
Mobile Phase A: 0.1% Formic Acid in Water.
-
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
-
Gradient: 5% B to 95% B over 20 minutes.
-
Flow Rate: 1.0 mL/min.
-
Detection: UV at 220 nm.
-
Injection Volume: 10 µL.
-
-
Sample Preparation:
-
Accurately weigh approximately 10 mg of the compound.
-
Dissolve in a 1:1 mixture of acetonitrile and water to make a 1.0 mg/mL stock solution.
-
Dilute the stock solution 10-fold with the same diluent to a final concentration of 0.1 mg/mL.
-
-
Analysis:
-
Equilibrate the HPLC system with the initial mobile phase conditions (95% A, 5% B) until a stable baseline is achieved.
-
Inject a blank (diluent) to ensure no system contamination.
-
Inject the prepared sample solution.
-
-
Data Processing:
-
Integrate all peaks in the resulting chromatogram.
-
Calculate the purity using the area normalization method:
-
Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100
-
-
Self-Validation and Trustworthiness: This protocol is a self-validating system. The use of a standard C18 column with a common acidic mobile phase provides robust separation for a wide range of heterocyclic compounds. The gradient elution ensures that both polar and non-polar impurities will be eluted and detected. A stable baseline and a sharp, symmetrical main peak are indicators of a well-performing method.
Conclusion
(5-(Trifluoromethyl)-1H-imidazol-2-yl)methanol stands as a valuable and versatile building block for drug discovery and development. Its synthesis, while requiring careful execution, is achievable through established chemical principles. The strategic combination of the metabolically robust trifluoromethyl group and the functionally adaptable imidazole core makes it an attractive starting point for the synthesis of novel therapeutics, particularly in the realm of kinase inhibition. The methodologies and insights provided in this guide are intended to empower researchers to effectively synthesize, analyze, and utilize this and similar compounds in their pursuit of new medicines.
References
-
Synthesis, In Silico Studies, and In Vitro Anti-Inflammatory Activity of Novel Imidazole Derivatives Targeting p38 MAP Kinase. ACS Omega. Available at: [Link]
-
Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases. MDPI. Available at: [Link]
-
(5-(Trifluoromethyl)-1H-imidazol-2-yl)methanol. Beijing xinshengyan Technology Co., Ltd. Available at: [Link]
-
Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry. Available at: [Link]
Sources
- 1. Synthesis and Biological Activity of 25-Methoxy-, 25-Fluoro-, and 25-Azabrassinolide and 25-Fluorocastasterone: Surprising Effects of Heteroatom Substituents at C-25 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. AU2006258116B2 - Process for the synthesis of 5- (methyl- 1H-imidazol-1-yl) -3- (trifluoromethyl) -benzeneamine - Google Patents [patents.google.com]
- 3. researchgate.net [researchgate.net]
- 4. chemscene.com [chemscene.com]
- 5. pubs.acs.org [pubs.acs.org]
- 6. pubs.acs.org [pubs.acs.org]
- 7. Synthesis, In Silico Studies, and In Vitro Anti-Inflammatory Activity of Novel Imidazole Derivatives Targeting p38 MAP Kinase - PMC [pmc.ncbi.nlm.nih.gov]
- 8. mdpi.com [mdpi.com]
